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Compound of Interest

Compound Name: LLO (190-201)

Cat. No.: B12383138 Get Quote

For researchers, scientists, and drug development professionals handling the peptide LLO
(190-201), a major histocompatibility complex class II (MHC-II)-restricted peptide from the

listeriolysin O protein of Listeria monocytogenes, adherence to proper disposal procedures is

critical for laboratory safety and environmental protection.[1][2] While specific, detailed disposal

protocols for LLO (190-201) are not readily available in public documentation, general safety

guidelines and standard procedures for handling and disposing of synthetic peptides and

potentially biohazardous materials should be strictly followed.

Core Safety and Handling
Before disposal, it is imperative to handle LLO (190-201) with appropriate personal protective

equipment (PPE), including safety glasses, gloves, and a lab coat. The Safety Data Sheet

(SDS) for LLO (190-201) indicates that it should be handled in a well-ventilated area.[3]

Disposal Guidelines
Waste disposal of LLO (190-201) and any materials contaminated with it must be conducted in

accordance with all applicable federal, state, and local environmental regulations.[3] The

following steps provide a general framework for the proper disposal of LLO (190-201) waste.

Step 1: Inactivation (Recommended)

While specific inactivation protocols for LLO (190-201) are not provided in the available

literature, a common practice for peptide waste is to chemically degrade it. A freshly prepared
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10% bleach solution is often effective for inactivating biological activity.

Step 2: Waste Segregation

Properly segregate waste contaminated with LLO (190-201).

Solid Waste: Items such as contaminated gloves, pipette tips, and empty vials should be

placed in a designated, leak-proof biohazard bag or container.

Liquid Waste: Solutions containing LLO (190-201) should be collected in a clearly labeled,

sealed waste container.

Step 3: Labeling

All waste containers must be clearly labeled with the contents, including the name "LLO (190-
201) Waste," and the appropriate hazard symbols.

Step 4: Final Disposal

Arrange for the final disposal of the waste through your institution's environmental health and

safety (EHS) office. They will provide guidance on the appropriate waste stream, which may

include incineration or autoclaving followed by landfill disposal, depending on local regulations.

Quantitative Data
No specific quantitative data on the toxicity or environmental impact of LLO (190-201) was

found in the reviewed literature. The table below summarizes general information about the

peptide.

Property Data Reference

Molecular Formula C61H90N16O21 [2]

Molecular Weight 1383.6 g/mol [2]

Appearance Lyophilized powder [2]

Storage Temperature -20°C [2]

Purity (Typical) ≥95% by HPLC [2]
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Experimental Protocols
Detailed experimental protocols for the specific disposal or inactivation of LLO (190-201) are

not available in the searched documents. The disposal procedures outlined above are based

on general laboratory safety practices for handling peptides and biological reagents.

Researchers must consult their institution's specific safety and waste disposal protocols.

Disposal Workflow
The following diagram illustrates a logical workflow for the proper disposal of LLO (190-201)
waste in a laboratory setting.
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Caption: Logical workflow for the disposal of LLO (190-201) waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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